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Compound of Interest

Compound Name: tert-Butyl methyl sulfide

Cat. No.: B1345668 Get Quote

CAS Number: 6163-64-0

This technical guide provides a comprehensive overview of tert-Butyl methyl sulfide, a

versatile organosulfur compound. The information is intended for researchers, scientists, and

professionals in drug development and fine chemical synthesis.

Physicochemical and Safety Data
tert-Butyl methyl sulfide is a colorless to light yellow liquid with a strong, characteristic odor.

Below is a summary of its key physical and chemical properties.

Table 1: Physicochemical Properties of tert-Butyl Methyl Sulfide
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Property Value Reference

CAS Number 6163-64-0

Molecular Formula C₅H₁₂S

Molecular Weight 104.21 g/mol

Boiling Point 101-102 °C

Density 0.826 g/mL at 25 °C

Refractive Index (n²⁰/D) 1.44

Solubility Difficult to mix with water. [1]

Flash Point -3 °C [2]

Table 2: Safety and Hazard Information
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Hazard Statement GHS Classification Precautionary Measures

H225: Highly flammable liquid

and vapor.
Flammable liquids, Category 2

P210: Keep away from

heat/sparks/open flames/hot

surfaces. — No smoking.

P233: Keep container tightly

closed. P240: Ground/bond

container and receiving

equipment. P241: Use

explosion-proof

electrical/ventilating/lighting

equipment. P242: Use only

non-sparking tools. P243: Take

precautionary measures

against static discharge.

H315: Causes skin irritation. Skin irritation, Category 2

P264: Wash skin thoroughly

after handling. P280: Wear

protective gloves.

H319: Causes serious eye

irritation.
Eye irritation, Category 2A

P280: Wear protective

gloves/eye protection/face

protection. P305+P351+P338:

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

H335: May cause respiratory

irritation.

Specific target organ toxicity —

single exposure, Category 3

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P271: Use only outdoors or

in a well-ventilated area.

P304+P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing.
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Spectroscopic Data
The following tables summarize key spectroscopic data for the identification and

characterization of tert-Butyl methyl sulfide.

Table 3: ¹H and ¹³C NMR Spectroscopic Data

Nucleus
Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment

¹H NMR ~2.0 Singlet 3H S-CH₃

~1.3 Singlet 9H C(CH₃)₃

¹³C NMR ~45.0 Quartet C(CH₃)₃

~31.0 Quartet C(CH₃)₃

~15.0 Quartet S-CH₃

Note: Approximate chemical shifts are provided. Actual values may vary depending on the

solvent and instrument.

Table 4: IR and Mass Spectrometry Data
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Spectroscopic Method Key Peaks Interpretation

IR Spectroscopy (cm⁻¹) 2960-2850 C-H stretching (alkane)

1450-1470 C-H bending (CH₃)

1365 C-H bending (tert-butyl group)

600-700 C-S stretching

Mass Spectrometry (m/z) 104 Molecular ion [M]⁺

89 [M - CH₃]⁺

57
[C(CH₃)₃]⁺ (tert-butyl cation) -

Often the base peak.

41 [C₃H₅]⁺

Synthesis and Reactions
tert-Butyl methyl sulfide is a key intermediate in organic synthesis. It can be prepared

through several methods, and it undergoes various characteristic reactions.

Synthesis of tert-Butyl Methyl Sulfide
A common method for the synthesis of tert-Butyl methyl sulfide is the reaction of 2-methyl-2-

propanethiol (tert-butyl mercaptan) with a methylating agent such as methyl iodide.
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Reactants

Products

2-Methyl-2-propanethiol
(tert-Butyl Mercaptan)

Deprotonation

1.

Base
(e.g., NaOH, NaH) Methyl Iodide

Nucleophilic Substitution (SN2)

tert-Butyl Methyl Sulfide Salt
(e.g., NaI)

Byproduct
(e.g., H₂O)

tert-Butylthiolate Anion

Forms

2.

tert-Butyl Methyl Sulfide tert-Butyl Methyl Sulfoxide

Oxidizing Agent
(e.g., H₂O₂, m-CPBA)

(1 eq) tert-Butyl Methyl Sulfone

Oxidizing Agent
(e.g., H₂O₂, m-CPBA)

(>1 eq)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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